1-(4-Chlorophenyl)-2-((5-ethylthiophen-2-yl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine

• IUPAC Name: 1-(4-chlorophenyl)-2-(5-ethylthiophen-2-yl)sulfonyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C19H19ClN2O2S2/c1-2-16-9-10-18(25-16)26(23,24)22-13-12-21-11-3-4-17(21)19(22)14-5-7-15(20)8-6-14/h3-11,19H,2,12-13H2,1H3
• InChI Key: AYNCOPLVGBQXBT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)N2CCN3C=CC=C3C2C4=CC=C(C=C4)Cl
• Molecular Formula: C19H19ClN2O2S2
• Molecular Weight: 407.0 g/mol
• CAS No.: 899948-99-3

Description

1-(4-Chlorophenyl)-2-((5-ethylthiophen-2-yl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine is a useful research compound. Its molecular formula is C19H19ClN2O2S2 and its molecular weight is 406.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on heterocyclic compounds similar to 1-(4-Chlorophenyl)-2-((5-ethylthiophen-2-yl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine focuses on their synthesis for potential applications in various fields, including medicinal chemistry. The synthesis of novel heterocyclic compounds containing a sulfonamido moiety aims at exploring their antibacterial properties. This is achieved by reacting precursors with a variety of active methylene compounds to produce derivatives with high antibacterial activities (Azab, Youssef, & El-Bordany, 2013). Another study focused on the synthesis of thieno[3,4‐c]pyrazoles and their conversion into pyrazole analogues, exploring the regioselective manner of these reactions and their yields (Baraldi et al., 1998).

Antibacterial Activity

The potential of these compounds as antibacterial agents is a significant aspect of their scientific applications. Synthesis efforts aim at identifying derivatives with potent antibacterial effects. For instance, several newly synthesized heterocyclic compounds were found to exhibit high antibacterial activities, highlighting the importance of structural modifications in enhancing their efficacy (Azab, Youssef, & El-Bordany, 2013).

Catalytic and Synthetic Applications

Further research explores the catalytic and synthetic applications of these compounds. For example, studies on the efficient and highly regioselective synthesis of related heterocyclic compounds under specific conditions demonstrate the versatility and potential of these molecules in organic synthesis. This includes the use of ultrasound irradiation to achieve high yields and regioselectivity in the synthesis of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates, showcasing the methodological advancements in the field (Machado et al., 2011).